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Compound of Interest

Compound Name: SSTC3

Cat. No.: B15541654 Get Quote

Essential Safety and Handling Guide for SSTC3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of SSTC3, a novel activator of Casein Kinase 1α (CK1α). The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical and Physical Properties of SSTC3

Property Value

IUPAC Name

4-(N-methyl-N-(4-

(trifluoromethyl)phenyl)sulfamoyl)-N-(4-(pyridin-

2-yl)thiazol-2-yl)benzamide

CAS Number 1242422-09-8

Chemical Formula C23H17F3N4O3S2

Molecular Weight 518.53 g/mol

Appearance Solid powder

Solubility Soluble in DMSO
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Personal Protective Equipment (PPE) and Safety
Precautions
While SSTC3 is not classified as a hazardous substance or mixture, adherence to standard

laboratory safety protocols is crucial to minimize exposure and ensure a safe working

environment.[1]

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

SSTC3 or its solutions.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from

dust particles or splashes.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used. Work should ideally be conducted in a chemical fume hood.

General Handling Precautions:[1]

Avoid direct contact with the skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Ensure adequate ventilation in the work area.[1] A chemical fume hood is recommended for

handling the solid compound.

Wash hands thoroughly after handling.

Step-by-Step Operational Procedures
1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.
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Conduct all weighing and initial dilutions of the solid SSTC3 powder within a chemical fume

hood to minimize inhalation risk.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid.

2. Dissolving the Compound:

SSTC3 is soluble in DMSO.[2]

Slowly add the solvent to the weighed SSTC3 powder to avoid splashing.

If necessary, sonication can be used to aid dissolution.[3]

3. Storage:

Store SSTC3 as a solid powder at -20°C for long-term stability (up to 3 years).[3]

In solvent, store at -80°C for up to one year.[3]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and ignition sources.[1]

Disposal Plan
Proper disposal of SSTC3 and its waste is a critical component of laboratory safety and

environmental responsibility.[4]

Key Disposal Steps:[4]

Do Not Dispose in General Waste: SSTC3 should not be disposed of down the drain or in

regular trash.[4]

Waste Segregation: Do not mix SSTC3 waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health & Safety (EHS) guidelines.[4]

Use Designated Containers: Use a designated, leak-proof container that is chemically

compatible with SSTC3 and its solvent. The original container, if in good condition, can often

be used.[4]
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Proper Labeling: Clearly label all containers with SSTC3 waste with the full chemical name:

4-(N-methyl-N-(4-(trifluoromethyl)phenyl)sulfamoyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide.

Include the concentration and date.[4]

Storage of Waste: Store the waste container in a designated satellite accumulation area

within the laboratory, away from general traffic.[4]

EHS Pickup: Once the container is full or ready for disposal, contact your institution's EHS

office to arrange for pickup.[4]

Below is a logical workflow for the proper disposal of SSTC3.

In the Laboratory EHS Responsibility

Generate SSTC3 Waste Segregate Waste Place in Labeled, Leak-Proof Container Store in Satellite Accumulation Area EHS Pickup RequestContact EHS Transport to Central Facility Final Disposal

Click to download full resolution via product page

Logical workflow for the proper disposal of SSTC3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541654#personal-protective-equipment-for-
handling-sstc3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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